Cas no 1805552-10-6 (Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate)

• Product Name: Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate
• CAS No: 1805552-10-6
• MF: C₁₁H₁₁ClF₂INO₂
• MW: 389.564821481705
• CID: 4895822
• Update Time: 2025-06-09

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate

• Inchi： 1S/C11H11ClF2INO2/c1-2-18-9(17)4-6-3-8(10(13)14)16-11(15)7(6)5-12/h3,10H,2,4-5H2,1H3
• InChI Key： AYQUCUQOFWGTAR-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C(=CC(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805552-10-6): A Comprehensive Overview

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805552-10-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate is notable for its combination of a pyridine ring, a chloromethyl group, a difluoromethyl moiety, and an iodine substituent. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the iodine atom, in particular, provides a handle for further functionalization through various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as metabolic stability and bioavailability. The difluoromethyl group in Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate is a prime example of this trend. Research published in the Journal of Medicinal Chemistry has shown that compounds containing difluoromethyl groups can exhibit improved binding affinities and selectivities for target proteins, which is crucial for developing effective drugs with reduced side effects.

The synthesis of Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate typically involves a multi-step process that begins with the formation of the pyridine ring followed by the introduction of the chloromethyl and difluoromethyl groups. One common approach is to start with a suitable pyridine derivative and sequentially functionalize it using well-established organic reactions such as nucleophilic substitution and electrophilic aromatic substitution. The final step often involves the introduction of the iodine substituent through a halogenation reaction.

In terms of its applications, Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate has shown promise in several areas of pharmaceutical research. For instance, it has been used as an intermediate in the synthesis of potent inhibitors for various enzymes involved in disease pathways. One notable example is its use in the development of inhibitors for kinases, which are key targets in cancer therapy. Studies have demonstrated that compounds derived from this intermediate can effectively inhibit kinase activity, leading to reduced tumor growth and improved patient outcomes.

Beyond its role as an intermediate, Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate has also been explored for its potential as a lead compound in drug discovery programs. Its unique combination of functional groups provides a platform for further optimization through structure-activity relationship (SAR) studies. By systematically modifying the structure and evaluating biological activity, researchers can identify more potent and selective derivatives with enhanced therapeutic potential.

The safety profile of Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits favorable toxicity profiles and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. However, as with any new compound, thorough safety assessments are essential to ensure its safe use in humans.

In conclusion, Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805552-10-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive intermediate for the synthesis of more complex molecules with therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.